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Introduction

WW domain-containing E3 ubiquitin protein ligase 1 (WWPL1) is a key regulator in a multitude of
cellular processes, including protein degradation, signal transduction, and transcriptional
regulation.[1][2][3][4] As an E3 ubiquitin ligase, WWPL1 is responsible for attaching ubiquitin to
substrate proteins, thereby targeting them for proteasomal degradation or altering their
function.[3][5][6] Its involvement in various signaling pathways, such as TGF-3, Hedgehog, and
those regulating tumor suppressors like PTEN and LATS1, makes it a protein of significant
interest in both basic research and drug development.[4][6][7][8][9] This document provides a
detailed protocol for the successful immunoprecipitation of WWP1, enabling researchers to
study its expression, interactions, and post-translational modifications.

Key Signaling Pathway Involving WWP1

WWP1 functions as a crucial E3 ubiquitin ligase, targeting various substrates for ubiquitination
and subsequent degradation. This activity modulates multiple signaling pathways critical for
cellular homeostasis. For instance, WWP1 can negatively regulate the TGF-3 signaling
pathway by targeting the TGF-3 type | receptor (TBRI) and Smad proteins for degradation.[4] It
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also plays a role in cancer progression by ubiquitinating and degrading tumor suppressor
proteins like LATS1.[7] The following diagram illustrates a simplified signaling pathway
involving WWPL1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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